1-cyclohexyl-3-(2-methoxyethyl)-5-(3-phenylisoxazol-4-yl)-1H-1,2,4-triazole

• IUPAC Name: 4-[2-cyclohexyl-5-(2-methoxyethyl)-1,2,4-triazol-3-yl]-3-phenyl-1,2-oxazole
• InChI: InChI=1S/C20H24N4O2/c1-25-13-12-18-21-20(24(22-18)16-10-6-3-7-11-16)17-14-26-23-19(17)15-8-4-2-5-9-15/h2,4-5,8-9,14,16H,3,6-7,10-13H2,1H3
• InChI Key: NBQYPIGDMCCCRI-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NN(C(=N1)C2=CON=C2C3=CC=CC=C3)C4CCCCC4
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, including those similar to the target compound, often involves the application of 1,3-dipolar cycloaddition reactions or intramolecular cyclization techniques. For instance, Xiaoqiang Lei et al. (2015) developed a novel rhodium(II)-catalyzed formal [3 + 2] cycloaddition of N-sulfonyl-1,2,3-triazoles with isoxazoles, providing an efficient method for synthesizing polysubstituted 3-aminopyrrole derivatives, which are structurally related to the target compound (Lei et al., 2015). Another approach by S. Ebrahimi (2010) involved intramolecular cyclization of 1,4-disubstituted thiosemicarbazides in alkaline, acid, and neutral conditions to synthesize cyclohexyl and pyridyl substituted 1,2,4 triazole derivatives (Ebrahimi, 2010).